Cas no 1334666-51-1 (tert-butyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 1334666-51-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD30802145
• CID: 5291635
• PubChem ID: 145944784
• Update Time: 2026-03-10

tert-butyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate
• starbld0047734
• AT27834
• tert-butyl 2-ethynyl-2-methylpyrrolidine-1-carboxylate

• MDL： MFCD30802145
• Inchi： 1S/C12H19NO2/c1-6-12(5)8-7-9-13(12)10(14)15-11(2,3)4/h1H,7-9H2,2-5H3
• InChI Key： VGYGPHXXICPONS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C#C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids